1-methyl-2-oxo-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-methyl-2-oxo-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H27N3O2S/c1-20-8-2-3-16(18(20)23)17(22)19-13-14-4-9-21(10-5-14)15-6-11-24-12-7-15/h2-3,8,14-15H,4-7,9-13H2,1H3,(H,19,22)
• InChI Key: LDQXSJFXWXRPHM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NCC2CCN(CC2)C3CCSCC3
• Molecular Formula: C18H27N3O2S
• Molecular Weight: 349.5 g/mol

Description

1-methyl-2-oxo-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H27N3O2S and its molecular weight is 349.49. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Applications

• Innovative Synthesis Techniques : Studies have explored the synthesis of structurally complex molecules using both traditional chemical methods and modern techniques, such as microwave-assisted reactions. These methods aim to enhance efficiency, yield, and the potential for discovering molecules with valuable biological activities. For example, research on the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines demonstrates the potential of these compounds for further biological application (Youssef, Azab, & Youssef, 2012).

• Drug Development Processes : The development of CGRP receptor inhibitors showcases the application of complex chemical synthesis in creating potent therapeutic agents. These processes involve stereoselective synthesis and challenges in assembling the final drug substance, highlighting the intricate work behind pharmaceutical development (Cann et al., 2012).

• Antimicrobial Agents : The synthesis of novel compounds, such as 2-methyl-3-(2-(piperazin-1-yl)ethyl)-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one derivatives, demonstrates the exploration of chemical entities for potential antimicrobial applications. These efforts are crucial for addressing the growing concern of antibiotic resistance (Krishnamurthy et al., 2011).

• Cardiovascular Activity : Research into the cardiovascular activity of certain dihydropyridine derivatives underscores the potential therapeutic benefits of these molecules. The study of their electrochemical oxidation could pave the way for new treatments for heart-related conditions (Krauze et al., 2004).